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Compound of Interest

Compound Name: 3-Methyl-4-methylsulfonylphenol

Cat. No.: B166747

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and potential applications of 3-Methyl-4-(methylsulfonyl)phenol, CAS
number 14270-40-7. Due to a noted discrepancy in initial inquiries, this document clarifies that
CAS number 14270-40-7 corresponds to 3-Methyl-4-(methylsulfonyl)phenol and not 1-(2-
Chloro-6-methylphenyl)-2-pyrrolidinone.

Chemical and Physical Properties

The fundamental properties of 3-Methyl-4-(methylsulfonyl)phenol are summarized in the table
below, compiled from various chemical databases.[1]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b166747?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/4-%28methylsulfonyl%29-m-cresol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula CsH1003S PubChem[1]
Molecular Weight 186.23 g/mol PubChem[1]
IUPAC Name S-methyl-4- PubChem[1]
(methylsulfonyl)phenol

CAS Number 14270-40-7 PubChem[1]
Appearance Tan to pink-brown powder ChemicalBook
XLogP3 0.6 PubChem[1]
Exact Mass 186.03506535 Da PubChem[1]

Synthesis and Experimental Protocols

While a specific, detailed synthesis protocol for 3-Methyl-4-(methylsulfonyl)phenol was not
readily available in the searched literature, a method for the closely related compound, 4-
(methylsulfonyl)phenol, has been documented. This protocol can likely be adapted by starting
with the appropriate methylated precursor.

Experimental Protocol: Synthesis of 4-
(Methylsulfonyl)phenol[2][3][4]

This protocol describes the oxidation of 4-(methylthio)phenol to 4-(methylsulfonyl)phenol.

Materials:

4-(methylthio)phenol

Oxone®

Ethanol

Water

Ethyl acetate
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e Brine

e Magnesium sulfate

Procedure:

Dissolve 4-(methylthio)phenol (0.50 g, 3.2 mmol) in a mixture of ethanol (10.0 mL) and water
(10.0 mL) at room temperature.

e Add Oxone® (0.99 g, 6.5 mmol) portion-wise to the solution.

« Stir the reaction mixture for 18 hours at room temperature.

 After 18 hours, partition the mixture between ethyl acetate and water.

o Separate the organic layer and wash it with brine.

o Dry the organic layer over magnesium sulfate.

» Concentrate the solution under vacuum to yield 4-(methylsulfonyl)phenol as a semi-solid.
Yield: 0.60 g (96%)

LCMS Analysis: Calculated for C7Hs03S ([M+H]*): m/z = 173.0; Found: 173.0.[2]

Synthesis Workflow
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Caption: General workflow for the synthesis of 4-(methylsulfonyl)phenol.

Biological Activity and Potential Applications
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Information regarding the specific biological activity of 3-Methyl-4-(methylsulfonyl)phenol is
limited. It is listed in PubChem as a metabolite of the organothiophosphate insecticide
Fenthion.[1] This suggests a potential role in toxicological and metabolic studies of Fenthion
exposure.

The broader class of methylsulfonyl phenols is recognized for its utility in medicinal chemistry.
[3] These compounds often serve as important building blocks in the synthesis of more
complex molecules with potential therapeutic applications. The sulfonyl group can influence
physicochemical properties such as solubility and metabolic stability, making it a valuable
moiety in drug design.

While no specific signaling pathways involving 3-Methyl-4-(methylsulfonyl)phenol have been
detailed in the available literature, a hypothetical metabolic pathway from its parent compound,
Fenthion, can be conceptualized.

Hypothetical Metabolic Pathway

3-Methyl-4-(methylsulfonyl)phenol

Metabolic Oxidation
(e.g., CYP450 enzymes)

Fenthion Further Conjugation & Excretion

Click to download full resolution via product page

Caption: Hypothetical metabolic pathway of Fenthion to its metabolite.

Analytical Methods

The analysis of phenols and cresols, including compounds like 3-Methyl-4-
(methylsulfonyl)phenol, can be performed using several established analytical techniques.
High-performance liquid chromatography (HPLC) with ultraviolet (UV) detection is a common
method. For instance, a reverse-phase HPLC method with UV detection at 218 nm has been
described for the analysis of phenol and cresol isomers.[4] Gas chromatography (GC) with
flame ionization detection (FID) is another suitable technique that can offer good resolution of
isomers.[4]

Suppliers
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3-Methyl-4-(methylsulfonyl)phenol is available from various chemical suppliers as a research
chemical. A partial list of suppliers includes:

e LGC Standards[5]
e AK Scientific, Inc.[6]

Safety Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 3-Methyl-4-(methylsulfonyl)phenol is associated with the following hazards[1]:

e H302: Harmful if swallowed.
e H315: Causes skin irritation.
e H319: Causes serious eye irritation.

Standard laboratory safety precautions, including the use of personal protective equipment
such as gloves and safety glasses, should be followed when handling this compound. Work
should be conducted in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. 2-((E)-{[4-(methylsulfonyl)phenyl]imino}methyl)phenol AKSci HTS007803 [aksci.com]

» To cite this document: BenchChem. [In-Depth Technical Guide: 3-Methyl-4-
(methylsulfonyl)phenol (CAS 14270-40-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166747#cas-number-14270-40-7-properties-and-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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